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Cat. No.: B1596449
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For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of Allyl
Stearate in Modern Cosmetics
Allyl stearate, the ester of allyl alcohol and stearic acid, is a long-chain fatty ester with unique

properties that merit exploration in advanced cosmetic and dermatological formulations. While

often overshadowed by its copolymer form (Allyl Stearate/VA Copolymer), pure allyl stearate
offers a distinct profile as a waxy, lipophilic substance. Its molecular structure suggests a role

as a structurant, emollient, and film-former, capable of modifying the texture, sensory profile,

and barrier function of topical products.

These application notes serve as a comprehensive technical guide for researchers and

formulators. The focus is on the practical application of allyl stearate, grounded in the

physicochemical properties of long-chain esters and established formulation principles. The

protocols provided are designed to be robust and adaptable, offering a framework for

developing stable and aesthetically pleasing cosmetic systems.
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Physicochemical Properties of Allyl Stearate
A thorough understanding of allyl stearate's physical and chemical characteristics is

fundamental to its successful incorporation into cosmetic formulations.

Property Value Source

INCI Name ALLYL STEARATE

CAS Number 6289-31-2

Molecular Formula C21H40O2

Molecular Weight 324.54 g/mol

Appearance Waxy Solid Inferred from melting point

Melting Point 37-38°C

Boiling Point 401.1°C at 760 mmHg

Solubility Insoluble in water [1]

Core Functions in Cosmetic Formulations
Allyl stearate's utility in cosmetic science stems from its identity as a long-chain fatty ester.[2]

Such esters are pivotal in creating products with desirable textures and skin benefits.[3][4]

Emolliency and Barrier Function: As an emollient, allyl stearate can form a semi-occlusive

film on the skin's surface.[3][5] This film helps to reduce transepidermal water loss (TEWL),

thereby improving skin hydration and maintaining the skin's natural barrier function.[6]

Texture Modification and Sensory Profile: The waxy nature of allyl stearate at room

temperature allows it to function as a structuring agent in anhydrous and emulsion systems.

It can increase the viscosity and body of creams and lotions.[7] The sensory profile of a

formulation is significantly influenced by its emollient esters.[8] While specific data for allyl
stearate is limited, long-chain esters typically provide a richer, more substantive feel

compared to their shorter-chain counterparts.[7] The concept of "cascading emollients,"

where esters with different absorption rates are combined, can be employed to create a

sophisticated sensory journey from initial application to after-feel.[9]
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Film-Forming Properties: Similar to its copolymer, pure allyl stearate is expected to exhibit

film-forming capabilities.[3] This property can contribute to the longevity of color cosmetics

and the protective qualities of skin care products.

Formulation Guidelines and Protocols
The successful incorporation of allyl stearate into a cosmetic formulation hinges on careful

consideration of its melting point and lipophilic nature. It should be included in the oil phase of

an emulsion and heated to ensure complete melting and uniform dispersion.

Oil-in-Water (O/W) Emulsions
O/W emulsions are common for daily wear moisturizers and lotions due to their lighter skin feel.

Protocol: O/W Emollient Lotion with Allyl Stearate

Objective: To create a stable, aesthetically pleasing O/W lotion utilizing allyl stearate as a co-

emollient and texture modifier.

Materials:
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Phase Ingredient Function % w/w

A Deionized Water Solvent q.s. to 100

Glycerin Humectant 3.00

Xanthan Gum Stabilizer 0.20

B Allyl Stearate Emollient, Structurant 4.00

Caprylic/Capric

Triglyceride
Emollient 8.00

Cetearyl Alcohol Thickener, Stabilizer 2.50

Glyceryl Stearate &

PEG-100 Stearate
Emulsifier 3.00

C
Phenoxyethanol (and)

Ethylhexylglycerin
Preservative 1.00

Tocopherol (Vitamin

E)
Antioxidant 0.50

Procedure:

Phase A Preparation: In a suitable vessel, combine deionized water and glycerin. Disperse

the xanthan gum into the mixture with propeller agitation until a vortex is formed, ensuring it

is fully hydrated and the phase is uniform. Heat Phase A to 75-80°C.

Phase B Preparation: In a separate vessel, combine all ingredients of Phase B. Heat to 75-

80°C with gentle stirring until all components, including the allyl stearate, are completely

melted and the phase is homogenous.

Emulsification: Slowly add Phase B to Phase A with continuous homogenization. Maintain

homogenization for 3-5 minutes to form a fine, uniform emulsion.

Cooling: Switch to sweep or propeller mixing and begin to cool the emulsion.

Phase C Addition: Once the emulsion has cooled to below 40°C, add the ingredients of

Phase C individually, mixing well after each addition.
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Finalization: Continue mixing until the lotion is smooth and uniform. Adjust pH if necessary.

Rationale: Heating both phases to 75-80°C ensures that the high-melting point ingredients like

allyl stearate and cetearyl alcohol are fully liquid, allowing for the formation of a stable

emulsion upon mixing.[10][11] The homogenization step is critical for reducing the oil droplet

size, which enhances the long-term stability of the lotion.

Diagram: O/W Emulsion Workflow

Phase A (Water)

Phase B (Oil)

Deionized Water + Glycerin Disperse Xanthan Gum Heat to 75-80°C

Combine A + B
with Homogenization

Combine Allyl Stearate,
Caprylic/Capric Triglyceride,
Cetearyl Alcohol, Emulsifier

Heat to 75-80°C until melted

Cool with mixing Add Phase C
(< 40°C) Final Product

O/W Emulsion Workflow
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O/W Emulsion Workflow

Water-in-Oil (W/O) Emulsions
W/O emulsions are ideal for creating richer, more occlusive creams, such as night creams or

barrier repair products.

Protocol: W/O Nourishing Cream with Allyl Stearate

Objective: To formulate a stable and deeply moisturizing W/O cream where allyl stearate
contributes to the structure and emollience of the continuous oil phase.

Materials:
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Phase Ingredient Function % w/w

A Allyl Stearate Structurant, Emollient 5.00

Shea Butter Emollient 10.00

Squalane Emollient 15.00

Polyglyceryl-3

Diisostearate
W/O Emulsifier 4.00

B Deionized Water Solvent q.s. to 100

Magnesium Sulfate Stabilizer 0.70

Propanediol Humectant 5.00

C
Benzyl Alcohol (and)

Dehydroacetic Acid
Preservative 1.00

Procedure:

Phase A Preparation: In a suitable vessel, combine all ingredients of Phase A. Heat to 75-

80°C with gentle stirring until all components are completely melted and homogenous.

Phase B Preparation: In a separate vessel, combine deionized water, magnesium sulfate,

and propanediol. Heat to 75-80°C and stir until the magnesium sulfate is fully dissolved.

Emulsification: Very slowly, add Phase B to Phase A under high shear (homogenization).[12]

It is critical to add the water phase to the oil phase to maintain the W/O emulsion structure.

[13] Continue homogenization for 5-7 minutes.

Cooling: Remove from heat and switch to a paddle or anchor stirrer. Continue to mix as the

cream cools and thickens.

Phase C Addition: Once the cream is below 40°C, add the preservative system and mix until

uniform.

Finalization: Continue gentle stirring until the cream reaches room temperature.
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Rationale: In W/O emulsions, the oil phase is continuous, and the water phase is dispersed

within it.[14] The gradual addition of the water phase to the oil phase under shear is the most

critical step to prevent phase inversion.[12] Magnesium sulfate is added to the water phase to

act as an electrolyte, which helps to stabilize the W/O emulsion by reducing the repulsion

between water droplets.

Diagram: W/O Emulsion Workflow

Phase A (Oil)

Phase B (Water)

Combine Allyl Stearate,
Shea Butter, Squalane,

and W/O Emulsifier
Heat to 75-80°C until melted

Slowly add B to A
with High Shear

Deionized Water + 
Magnesium Sulfate + Propanediol Heat to 75-80°C until dissolved

Cool with mixing Add Phase C
(< 40°C) Final Product

W/O Emulsion Workflow
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W/O Emulsion Workflow

Stability and Quality Control
To ensure the viability of a cosmetic formulation containing allyl stearate, a rigorous stability

testing protocol is mandatory.

Physical and Chemical Stability: Samples should be monitored for changes in color, odor,

pH, and viscosity over time at various temperatures (e.g., room temperature, 40°C, 50°C)

and under UV light.[15] Emulsion stability is assessed by checking for phase separation,

creaming, or coalescence.[16]

Accelerated Stability Testing: Centrifugation of the emulsion at 3000 rpm for 30 minutes can

help predict creaming or separation.[16] Freeze-thaw cycling (e.g., three cycles of -10°C to
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25°C) is also a valuable stress test for emulsion stability.[17]

Microbiological Stability: Preservative efficacy testing (challenge testing) must be conducted

to ensure the formulation is adequately protected against microbial contamination.

Safety and Toxicological Profile
The safety of any cosmetic ingredient is of paramount importance. For allyl esters, the primary

toxicological concern is related to their in vivo hydrolysis.

Metabolism and Toxicity: Allyl esters can be hydrolyzed in the body to form allyl alcohol and

the corresponding carboxylic acid (in this case, stearic acid).[1][18] Allyl alcohol can then be

metabolized to acrolein, a reactive and cytotoxic compound.[19] The hepatotoxicity observed

with some allyl esters at high doses is attributed to this metabolic pathway.[1][18]

Dermal Absorption: Due to their lipophilicity, allyl esters are expected to be absorbed through

the skin to some extent.[1]

Regulatory Considerations: The International Fragrance Association (IFRA) has

recommended that allyl esters should only be used when the level of free allyl alcohol is less

than 0.1%, due to the irritant potential of allyl alcohol.[1] While this standard is for fragrance

use, it is a prudent quality control parameter for cosmetic applications.

Overall Assessment: The Expert Panel for Cosmetic Ingredient Safety has assessed

numerous fatty acid esters and found them to be safe for use in cosmetics when formulated

to be non-irritating.[2] Given that stearic acid is a common and safe fatty acid, the primary

toxicological consideration for allyl stearate remains the potential for hydrolysis to allyl

alcohol. At the low concentrations typically used in cosmetic formulations, and with

appropriate quality control to limit free allyl alcohol, the risk is considered low.

References
ESTERS IN FORMULATION: THE ART OF CASCADING EMOLLIENTS. (2025, September

9). Soap Chef Blog. Available at: [Link]

Emollient Esters: Transforming the Landscape of Skincare. (2024, March 15). Extrapolate.

Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://www.industrialchemicals.gov.au/sites/default/files/Aliphatic%20allyl%20esters_Human%20health%20tier%20II%20assessment.pdf
https://www.inchem.org/documents/jecfa/jecmono/v28je09.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC2665691/
https://www.industrialchemicals.gov.au/sites/default/files/Aliphatic%20allyl%20esters_Human%20health%20tier%20II%20assessment.pdf
https://www.inchem.org/documents/jecfa/jecmono/v28je09.htm
https://www.industrialchemicals.gov.au/sites/default/files/Aliphatic%20allyl%20esters_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Aliphatic%20allyl%20esters_Human%20health%20tier%20II%20assessment.pdf
https://pubmed.ncbi.nlm.nih.gov/37279183/
https://www.benchchem.com/product/b1596449/docs?utm_src=pdf-body#application-notes-and-protocols-formulation-of-allyl-stearate-in-cosmetic-applications
https://www.soapchef.com/blogs/learn/cascading-esters-in-formulation
https://www.extrapolate.com/blog/emollient-esters-transforming-the-landscape-of-skincare
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliphatic allyl esters: Human health tier II assessment. (2018, March 2). Australian

Government Department of Health. Available at: [Link]

Taylor, J. M., & Jenner, P. M. (1964). A Comparison of The Toxicity of Some Allyl, Propenyl,
Benzenes in Rats. Toxicology and Applied Pharmacology, 6(4), 378-387.

Emollients & Esters. (n.d.). Ingredients To Die For. Available at: [Link]

Step-by-step cold process water in oil emulsion. (2021, June 24). Swettis Beauty Blog -

Skinchakra®. Available at: [Link]

Allyl esters of acetic acid ethers: Human health tier II assessment. (2019, June 28).

Australian Government Department of Health. Available at: [Link]

Gorcea, M., & Laura, D. (2013). Evaluating the Physiochemical Properties of Emollient

Esters for Cosmetic Use. Cosmetics & Toiletries. Available at: [Link]

A Comparative 90 Day Toxicity Study of Allyl Acetate, Allyl Alcohol and Acrolein. (n.d.).

National Institutes of Health. Available at: [Link]

The link between function and structure of esters. (n.d.). Aston Chemicals. Available at: [Link]

Safety Assessment of Fatty Ester End-Capped Alkoxylates as Used in Cosmetics. (2022,

September 1). Cosmetic Ingredient Review. Available at: [Link]

How to Formulate Water-in-Oil Emulsions. (2025, May 15). Let's Make Beauty. Available at:

[Link]

Allyl esters (allyl hexanoate, allyl heptanoate, and allyl isovalerate). (n.d.). Inchem.org.

Available at: [Link]

Safety Assessment of Fatty Ester End-Capped Alkoxylates as Used in Cosmetics - CIR

Report Data Sheet. (n.d.). Cosmetic Ingredient Review. Available at: [Link]

How to Formulate Natural Water-in-Oil (W/O) Emulsions. (n.d.). Formula Botanica. Available

at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.industrialchemicals.gov.au/sites/default/files/Aliphatic%20allyl%20esters_Human%20health%20tier%20II%20assessment.pdf
https://ingredientstodiefor.com/collections/emollients-esters/
https://skinchakra.eu/blog/archives/1000-Step-by-step-cold-process-water-in-oil-emulsion.html
https://www.industrialchemicals.gov.au/sites/default/files/2020-08/Allyl%20esters%20of%20acetic%20acid%20ethers%20-%20Human%20health%20tier%20II%20assessment.pdf
https://www.cosmeticsandtoiletries.com/formulas-products/skin-care/article/21838183/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4459428/
https://www.aston-chemicals.com/news/the-link-between-function-and-structure-of-esters.html
https://www.cir-safety.org/sites/default/files/alkoxy_0.pdf
https://letsmakebeauty.com/blogs/lets-make-beauty/how-to-formulate-water-in-oil-emulsions
https://inchem.org/documents/jecfa/jecmono/v28je08.htm
https://www.cir-safety.org/sites/default/files/alkoxy062022_prelim.pdf
https://formulabotanica.com/water-in-oil-emulsions/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


How to Make Water in Oil Emulsions for Beginners - Natural W/O Lotion Recipe. (2025, June

1). YouTube. Available at: [Link]

SENSORY MAPPING FOR COMMON SPECIAL ESTERS IN CREAM PRODUCTS. (n.d.).

The Online Journal of New Horizons in Education. Available at: [Link]

Fiume, M. M., et al. (2023). Safety Assessment of Polyglyceryl Fatty Acid Esters as Used in

Cosmetics. International Journal of Toxicology. Available at: [Link]

Oil-in-water emulsion and preparation method thereof. (n.d.). Google Patents.

How to make an organic oil-in-water emulsion with Olivem 1000. (n.d.). Formula Botanica.

Available at: [Link]

Safety Assessment of Polyglyceryl Fatty Acid Esters as Used in Cosmetics. (n.d.). Cosmetic

Ingredient Review. Available at: [Link]

Safety Assessment of Polyglyceryl Fatty Acid Esters as Used in Cosmetics. (n.d.). Semantic

Scholar. Available at: [Link]

Evaluating the Physiochemical Properties of Emollient Esters for Cosmetic Use. (2010,

November 30). Cosmetics & Toiletries. Available at: [Link]

Stability Testing of Cosmetics. (n.d.). MakingCosmetics. Available at: [Link]

Stability Testing of Cosmetics. (n.d.). Bay House Aromatics. Available at: [Link]

Stability Testing of Cosmetic. (n.d.). DGK e.V. Available at: [Link]

Study of sensory properties of emollients used in cosmetics and their correlation with

physicochemical properties. (2025, August 6). ResearchGate. Available at: [Link]

Characterization of structural stability of palm oil esters-based nanocosmeceuticals loaded

with tocotrienol. (2013, August 1). National Institutes of Health. Available at: [Link]

Analysis of cosmetic creams - stability tests. (n.d.). TSAR. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.youtube.com/watch?v=3-k7fN-Z7-w
https://www.tojned.net/journals/tojned/articles/v11i03/v11i03-12.pdf
https://pubmed.ncbi.nlm.nih.gov/37279183/
https://formulabotanica.com/how-to-make-an-emulsion/
https://www.cir-safety.org/ingredients/polyglyceryl-fatty-acid-esters
https://www.semanticscholar.org/paper/Safety-Assessment-of-Polyglyceryl-Fatty-Acid-as-in-Fiume-Bergfeld/88241484d0938472535798083690623277085c8e
https://www.cosmeticsandtoiletries.com/formulas-products/skin-care/article/21838183/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_201.html
https://www.bayhousearomatics.com/blog/2022/03/stability-testing-of-cosmetics/
https://www.dgk-ev.de/media/files/1985_Stability_of_Cosmetic_Emulsions.pdf
https://www.researchgate.net/publication/281081691_Study_of_sensory_properties_of_emollients_used_in_cosmetics_and_their_correlation_with_physicochemical_properties
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3733887/
https://tsar.in/analysis-of-cosmetic-creams-stability-tests/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fatty Acids, Fatty Alcohols, Synthetic Esters and Glycerin Applications in the Cosmetic

Industry. (2016, October 15). Plastic Surgery Key. Available at: [Link]

Formulating Water-in-Oil Emulsions: A Scary Endeavor. (2009, June 24). Cosmetics &

Toiletries. Available at: [Link]

A Comprehensive Study on Physicochemical Properties of Fatty Acid Esters Derived from

Different Vegetable Oils and Alcohols and Their Potential Application. (n.d.). MDPI. Available

at: [Link]

Recent Advances in the Properties and Applications of Polyglycerol Fatty Acid Esters. (n.d.).

MDPI. Available at: [Link]

Evaluating the Physiochemical Properties of Emollient Esters for Cosmetic Use. (n.d.).

ResearchGate. Available at: [Link]

Microplastics in Cosmetics Products. (n.d.). Taobe Consulting. Available at: [Link]

Consumer products with health, environmental and/or sustainability claims: indications for

adverse health effects?. (n.d.). RIVM. Available at: [Link]

Personal care products incorporating cellulosic fatty acid esters. (n.d.). Google Patents.

Emulsification in Cosmetic Chemistry: Temperature Mastery. (2024, June 25). Powerblanket.

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. industrialchemicals.gov.au [industrialchemicals.gov.au]

2. Safety Assessment of Polyglyceryl Fatty Acid Esters as Used in Cosmetics - PubMed
[pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://plasticsurgerykey.com/fatty-acids-fatty-alcohols-synthetic-esters-and-glycerin-applications-in-the-cosmetic-industry/
https://www.cosmeticsandtoiletries.com/formulas-products/emulsion/article/21835917/formulating-waterinoil-emulsions-a-scary-endeavor
https://www.mdpi.com/1996-1073/14/2/399
https://www.mdpi.com/2073-4360/14/19/4006
https://www.researchgate.net/publication/283489115_Evaluating_the_Physiochemical_Properties_of_Emollient_Esters_for_Cosmetic_Use
https://www.taobe.org/wp-content/uploads/2021/04/Microplastics-in-Cosmetics-Products-Taobe-2021.pdf
https://www.rivm.nl/bibliotheek/rapporten/2023-0409.pdf
https://www.powerblanket.com/blog/emulsification-in-cosmetic-chemistry/
https://www.benchchem.com/product/b1596449?utm_src=pdf-custom-synthesis#bc-rfq
https://www.industrialchemicals.gov.au/sites/default/files/Aliphatic%20allyl%20esters_Human%20health%20tier%20II%20assessment.pdf
https://pubmed.ncbi.nlm.nih.gov/37279183/
https://pubmed.ncbi.nlm.nih.gov/37279183/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Emollient Esters: Transforming the Landscape of Skincare | Extrapolate [extrapolate.com]

4. You are being redirected... [ingredientstodiefor.com]

5. sensient-beauty.com [sensient-beauty.com]

6. 3vsigmausa.com [3vsigmausa.com]

7. aston-chemicals.com [aston-chemicals.com]

8. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

9. soapchefblog.com [soapchefblog.com]

10. CN101406429A - Oil-in-water emulsion and preparation method thereof - Google Patents
[patents.google.com]

11. formulabotanica.com [formulabotanica.com]

12. How to Formulate Water-in-Oil Emulsions | Let's Make Beauty [letsmakebeauty.com]

13. Step-by-step cold process water in oil emulsion - Swettis Beauty Blog [skinchakra.eu]

14. schoolofnaturalskincare.com [schoolofnaturalskincare.com]

15. certifiedcosmetics.com [certifiedcosmetics.com]

16. cheops-tsar.de [cheops-tsar.de]

17. makingcosmetics.com [makingcosmetics.com]

18. 716. Allyl esters (allyl hexanoate, allyl heptanoate, and allyl isovalerate) (WHO Food
Additives Series 28) [inchem.org]

19. A Comparative 90 Day Toxicity Study of Allyl Acetate, Allyl Alcohol and Acrolein - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Formulation of Allyl
Stearate in Cosmetic Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596449/docs#application-notes-and-protocols-
formulation-of-allyl-stearate-in-cosmetic-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://extrapolate.com/blog/unlocking-skincare-secrets-versatile-emollient-esters
https://www.ingredientstodiefor.com/category/Emollients_Esters/c57/
https://sensient-beauty.com/emollient-waxes-and-wax-esters/
https://3vsigmausa.com/emollients-the-key-to-nurturing-skin-in-the-early-stages-of-cosmetic-formulation/
https://www.aston-chemicals.com/assets/Publications/Publication%20-%20Aston%20-%20Personal%20Care%20mag%20Esters%20article%20Nov%2017.pdf
https://www.cosmeticsandtoiletries.com/testing/sensory/article/21836556/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.soapchefblog.com/post/esters-in-formulation-the-art-of-cascading-emollients
https://patents.google.com/patent/CN101406429A/en
https://patents.google.com/patent/CN101406429A/en
https://formulabotanica.com/organic-emulsion-olivem-1000/
https://www.letsmakebeauty.com/blog/post/how-to-formulate-water-in-oil-emulsions
https://skinchakra.eu/blog/archives/801-Step-by-step-cold-process-water-in-oil-emulsion.html
https://www.schoolofnaturalskincare.com/formulate-water-in-oil-emulsions/
https://www.certifiedcosmetics.com/blog/cosmetics-laboratory-testing/stability-testing-of-cosmetics/
https://www.cheops-tsar.de/chemlab/en/experiments/advanced/0007_Stability_Test_Cosmetic_Creams.pdf
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://www.inchem.org/documents/jecfa/jecmono/v28je09.htm
https://www.inchem.org/documents/jecfa/jecmono/v28je09.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC2665691/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2665691/
https://www.benchchem.com/product/b1596449/docs#application-notes-and-protocols-formulation-of-allyl-stearate-in-cosmetic-applications
https://www.benchchem.com/product/b1596449/docs#application-notes-and-protocols-formulation-of-allyl-stearate-in-cosmetic-applications
https://www.benchchem.com/product/b1596449/docs#application-notes-and-protocols-formulation-of-allyl-stearate-in-cosmetic-applications
https://www.benchchem.com/product/b1596449/docs#application-notes-and-protocols-formulation-of-allyl-stearate-in-cosmetic-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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